Cas no 1706216-21-8 (N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-4-(thiophen-3-yl)benzamide)

• Product Name: N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-4-(thiophen-3-yl)benzamide
• CAS No: 1706216-21-8
• MF: C₁₉H₁₉NO₂S₂
• MW: 357.489662408829
• CID: 6057792
• PubChem ID: 90598454
• Update Time: 2025-05-20

N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-4-(thiophen-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-4-(thiophen-3-yl)benzamide
• N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-4-(thiophen-3-yl)benzamide
• F6451-0761
• N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-4-thiophen-3-ylbenzamide
• 1706216-21-8
• AKOS024890988

• Inchi： 1S/C19H19NO2S2/c1-13-3-8-18(24-13)17(22-2)11-20-19(21)15-6-4-14(5-7-15)16-9-10-23-12-16/h3-10,12,17H,11H2,1-2H3,(H,20,21)
• InChI Key： BSQLVFASBCPFKF-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(CNC(C1C=CC(C2=CSC=C2)=CC=1)=O)OC

Computed Properties

• Exact Mass: 357.08572120g/mol
• Monoisotopic Mass: 357.08572120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-4-(thiophen-3-yl)benzamide

Introduction to N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-4-(thiophen-3-yl)benzamide (CAS No. 1706216-21-8)

The compound N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-4-(thiophen-3-yl)benzamide (CAS No. 1706216-21-8) is a highly specialized organic compound with a complex structure that combines multiple functional groups, including a benzamide moiety, a thiophene ring, and a methoxy-substituted ethyl group. This compound has garnered significant attention in the field of organic chemistry and materials science due to its unique properties and potential applications in drug discovery, electronic materials, and advanced chemical synthesis.

The molecular structure of N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-4-(thiophen-3-yl)benzamide is characterized by the presence of two thiophene rings, which are heterocyclic aromatic compounds known for their stability and electronic properties. The benzamide group further enhances the compound's reactivity and compatibility with various chemical reactions. Recent studies have highlighted the importance of thiophene-containing compounds in the development of novel materials for optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

One of the key features of this compound is its ability to undergo various substitution reactions due to the presence of electron-donating groups like the methoxy group. This makes it a valuable intermediate in the synthesis of more complex molecules. Researchers have explored its potential as a building block for constructing advanced pharmaceutical agents, particularly in the design of kinase inhibitors and other bioactive molecules.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties of N-(2-methoxy...benzamide. These studies reveal that the compound exhibits significant π-conjugation due to the thiophene rings, which enhances its stability and reactivity under specific conditions. Such insights are crucial for optimizing its use in material science applications, where electronic properties play a pivotal role.

In terms of synthesis, N-(2-methoxy...benzamide can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis typically begins with the preparation of intermediates that incorporate the thiophene rings and methoxy groups. These intermediates are then subjected to coupling reactions under controlled conditions to form the final product.

The application of this compound extends beyond traditional chemical synthesis. Its unique structure makes it an ideal candidate for exploring new avenues in medicinal chemistry. For instance, researchers have investigated its potential as an anti-inflammatory agent by evaluating its ability to inhibit specific enzymes involved in inflammatory pathways.

Moreover, N-(2-methoxy...benzamide has shown promise in catalytic applications due to its ability to stabilize transition metal catalysts during reactions. This property is particularly valuable in industrial processes where high catalytic efficiency is required.

Looking ahead, ongoing research into N-(2-methoxy...benzamide focuses on understanding its interactions with biological systems at the molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate its structural dynamics and binding affinities with target proteins.

In conclusion, N-(2-methoxy...benzamide (CAS No. 1706216-21-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, reactivity, and electronic properties make it an invaluable tool for researchers in organic chemistry, materials science, and medicinal chemistry.